Cas no 1339025-71-6 (4-Methyl-3-(1H-1,2,4-triazol-3-YL)aniline)

• Product Name: 4-Methyl-3-(1H-1,2,4-triazol-3-YL)aniline
• CAS No: 1339025-71-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD18855033
• CID: 5605824
• PubChem ID: 63654745
• Update Time: 2025-08-03

4-Methyl-3-(1H-1,2,4-triazol-3-YL)aniline Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-3-(1H-1,2,4-TRIAZOL-3-YL)ANILINE
• EN300-882933
• AKOS012965398
• 1339025-71-6
• Benzenamine, 4-methyl-3-(1H-1,2,4-triazol-5-yl)-
• 4-Methyl-3-(1H-1,2,4-triazol-3-YL)aniline

• MDL： MFCD18855033
• Inchi： 1S/C9H10N4/c1-6-2-3-7(10)4-8(6)9-11-5-12-13-9/h2-5H,10H2,1H3,(H,11,12,13)
• InChI Key： SZPCQSGCTJRPNE-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C=CC=2C)N)=NC=N1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 438.2±55.0 °C(Predicted)
• pka: 9.55±0.20(Predicted)

Additional information on 4-Methyl-3-(1H-1,2,4-triazol-3-YL)aniline

Introduction to 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline (CAS No. 1339025-71-6)

4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1339025-71-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a methyl group and a 1H-1,2,4-triazole moiety, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The 1H-1,2,4-triazole ring is a heterocyclic structure that is commonly found in many bioactive molecules. Its presence in 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline not only enhances the molecular complexity but also imparts specific interactions with biological targets. Triazole derivatives are known for their broad spectrum of activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this moiety into the aniline backbone suggests that 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline may exhibit similar biological effects, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The methyl group at the 4-position of the aniline ring in this compound can influence its electronic properties and reactivity. This structural feature may be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. Additionally, the aniline moiety is well-known for its ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high accuracy. These tools have been instrumental in identifying new scaffolds and optimizing existing ones for improved biological activity. In the context of 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline, computational studies have suggested that the triazole ring interacts favorably with specific amino acid residues in protein targets. This interaction may be critical for achieving potent and selective inhibition of relevant biological pathways.

The synthesis of 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, which are well-established methodologies in synthetic organic chemistry. The methyl group at the 4-position can be introduced through Friedel-Crafts alkylation or other suitable electrophilic aromatic substitution reactions. These synthetic strategies highlight the versatility of this compound as a building block for more complex molecules.

From a pharmaceutical perspective, 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline represents an intriguing lead compound that warrants further exploration. Its unique structural features offer opportunities for designing derivatives with enhanced potency and selectivity. For instance, modifications to the triazole ring or the aniline moiety could lead to compounds with improved solubility or metabolic stability. Such improvements are crucial for advancing candidates into clinical development.

The potential applications of this compound extend beyond traditional drug discovery. In agrochemical research, analogs of 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline have shown promise as bioactive agents that can protect crops from pests and diseases. The triazole scaffold is particularly relevant in this context due to its known efficacy against various pathogens. Additionally, this compound may find utility in material science applications where its ability to form stable complexes with metals or polymers is exploited.

As research in medicinal chemistry continues to evolve, novel methodologies for screening and evaluating bioactive compounds are being developed. High-throughput screening (HTS) technologies allow researchers to rapidly assess large libraries of compounds for biological activity against diverse targets. 4-Methyl-3-(1H-1,2,4-triazol-3-yl)aniline could be incorporated into such libraries to identify new leads or validate existing hypotheses about its potential therapeutic applications.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. While 1339025-71-6 does not pose significant safety concerns under controlled conditions, comprehensive toxicological studies are essential to assess its potential risks fully. These studies would include acute toxicity tests as well as longer-term evaluations to evaluate any cumulative effects on health parameters.

In conclusion, 4-Methyl 3 ( 1 H 1 , 2 , 4 - tri az ol - 3 - yl ) an il ine CAS NO . 1339025 -71 -6 represents a prom is ing compoun d wi th uni que struct u ral feat u res tha t make i t a val u able candi date fo r fur ther bi o logical stu dies . Its combi nation o f an il ine an d tri az ol moieties off ers oppor t uni ties fo r de signing no vel therapeu tic ent i ties . As resear ch co nt i nues t o ad vance , thi s compoun d holds grea t po t en t i al t o contri bute t o var ious fi el ds inc lud ing pharma ceutical s cien ce , ag ro che mical s cien ce , an d ma terial s cien ce .